inosine 5/'-(tetrahydrogen triphosphate)
inosine 5/'-(tetrahydrogen triphosphate)
Brand Name:
Vulcanchem
CAS No.:
132-06-9
VCID:
VC0092356
InChI:
InChI=1S/C10H15N4O14P3/c15-6-4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,23,24)(H,11,12,17)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
SMILES:
C1=NC2=C(C(=N1)O)N=CN2C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O
Molecular Formula:
C10H15N4O14P3
Molecular Weight:
508.17 g/mol
inosine 5/'-(tetrahydrogen triphosphate)
CAS No.: 132-06-9
Main Products
VCID: VC0092356
Molecular Formula: C10H15N4O14P3
Molecular Weight: 508.17 g/mol
| CAS No. | 132-06-9 |
|---|---|
| Product Name | inosine 5/'-(tetrahydrogen triphosphate) |
| Molecular Formula | C10H15N4O14P3 |
| Molecular Weight | 508.17 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-hydroxypurin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C10H15N4O14P3/c15-6-4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,23,24)(H,11,12,17)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1 |
| Standard InChIKey | HAEJPQIATWHALX-KQYNXXCUSA-N |
| Isomeric SMILES | C1=NC(=O)C2=C(N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O |
| SMILES | C1=NC2=C(C(=N1)O)N=CN2C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O |
| Canonical SMILES | C1=NC(=O)C2=C(N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O |
| PubChem Compound | 5280318 |
| Last Modified | Nov 14 2021 |
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